Cas no 21472-89-9 (1-Azabicyclo[2.2.1]heptan-3-one)

1-Azabicyclo[2.2.1]heptan-3-one is a bicyclic lactam compound featuring a rigid, strained scaffold that serves as a valuable intermediate in organic synthesis and pharmaceutical research. Its unique structure, combining a bridged bicyclic framework with a ketone functionality, enables applications in the development of bioactive molecules, including enzyme inhibitors and chiral auxiliaries. The compound’s stereochemical rigidity and functional group versatility make it particularly useful for constructing complex heterocycles and constrained peptidomimetics. Its stability under a range of reaction conditions further enhances its utility in multistep synthetic routes. This compound is often employed in medicinal chemistry for exploring structure-activity relationships due to its defined three-dimensional geometry.
1-Azabicyclo[2.2.1]heptan-3-one structure
21472-89-9 structure
Product Name:1-Azabicyclo[2.2.1]heptan-3-one
CAS No:21472-89-9
MF:C6H9NO
MW:111.141761541367
MDL:MFCD11506690
CID:1011465
PubChem ID:10855407
Update Time:2025-06-07

1-Azabicyclo[2.2.1]heptan-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[2.2.1]heptan-3-one
    • 1-Aza-bicyclo[2.2.1]heptan-3-one
    • [R-(Z)]-1-azabicyclo[2.2.1]heptan-3-one
    • 1-azabicyclo[2.2.1]hept-3-one
    • 3-oxo-1-azabicyclo[2.2.1]heptane
    • Z-1-Azabicyclo[2.2.1]heptan-3-one
    • CS-0106909
    • AKOS015855490
    • A15374
    • 1-azabicyclo (2.2.1] heptan-3-one
    • (+/-)1-azabicyclo [2.2.1]heptan-3-one
    • 1-Azabicyclo(2.2.1)heptan-3-one
    • DTXSID90864991
    • H2Q2DRD4KG
    • SY006998
    • SCHEMBL8201191
    • UNII-H2Q2DRD4KG
    • BCP27000
    • (1S,4R)-1-Azabicyclo[2.2.1]heptan-3-one
    • 142034-96-6
    • EN300-98246
    • SCHEMBL700655
    • MFCD11506690
    • VZPRMKOCTSUHCR-UHFFFAOYSA-N
    • DB-000786
    • 21472-89-9
    • D76671
    • 1-azabicyclo [2.2.1] heptan-3-one
    • AB92110
    • AM20090192
    • DTXCID30813448
    • MDL： MFCD11506690
    • Inchi： 1S/C6H9NO/c8-6-4-7-2-1-5(6)3-7/h5H,1-4H2
    • InChI Key： VZPRMKOCTSUHCR-UHFFFAOYSA-N
    • SMILES： O=C1CN2CCC1C2

Computed Properties

  • Exact Mass: 111.06800
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.175
  • Boiling Point: 183.871 °C at 760 mmHg
  • Flash Point: 183.871 °C at 760 mmHg
  • Refractive Index: 1.541
  • PSA: 20.31000
  • LogP: -0.17110

1-Azabicyclo[2.2.1]heptan-3-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Azabicyclo[2.2.1]heptan-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZX1418-250 MG
1-azabicyclo[2.2.1]heptan-3-one
 21472-89-9 95%
250MG
 ¥ 2,798.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZX1418-500 MG
1-azabicyclo[2.2.1]heptan-3-one
 21472-89-9 95%
500MG
 ¥ 3,735.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZX1418-1 G
1-azabicyclo[2.2.1]heptan-3-one
 21472-89-9 95%
1g
 ¥ 4,672.00 2021-05-07
Chemenu
CM201216-250mg
1-Azabicyclo[2.2.1]heptan-3-one
 21472-89-9 95%
250mg
 $*** 2023-03-29
Chemenu
CM201216-500mg
1-Azabicyclo[2.2.1]heptan-3-one
 21472-89-9 95%
500mg
 $*** 2023-03-29
Chemenu
CM201216-1g
1-Azabicyclo[2.2.1]heptan-3-one
 21472-89-9 95%
1g
 $*** 2023-03-29
TRC
B408125-100mg
1-Azabicyclo[2.2.1]heptan-3-one
 21472-89-9
100mg
 $ 718.00 2023-04-18
TRC
B408125-250mg
1-Azabicyclo[2.2.1]heptan-3-one
 21472-89-9
250mg
 $ 1499.00 2023-04-18
abcr
AB286319-1 g
1-Aza-bicyclo[2.2.1]heptan-3-one
 21472-89-9
1g
 €729.50 2023-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZX1418-100 MG
1-azabicyclo[2.2.1]heptan-3-one
 21472-89-9 95%
100MG
 ¥ 1,168.00 2022-10-13

1-Azabicyclo[2.2.1]heptan-3-one Production Method

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